Cas no 1805919-19-0 (2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid)

• Product Name: 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid
• CAS No: 1805919-19-0
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4872024
• Update Time: 2025-07-23

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

• Inchi： 1S/C8H3F3N2O2/c9-6-3(7(10)11)1-4(8(14)15)13-5(6)2-12/h1,7H,(H,14,15)
• InChI Key： LUEDQMVJPNFERO-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(C(=O)O)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.5
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805919-19-0)

2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805919-19-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine carboxylic acid family, characterized by its unique cyano, difluoromethyl, and fluorine substituents, which contribute to its distinct chemical properties and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in synthesis and its role as a key intermediate in the production of advanced materials and bioactive molecules.

The structural features of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid make it a valuable building block in medicinal chemistry. The presence of the cyano group enhances its reactivity, enabling it to participate in various coupling reactions, while the difluoromethyl and fluorine groups improve its metabolic stability and bioavailability. These attributes are particularly relevant in the context of drug discovery, where the demand for novel scaffolds with improved pharmacokinetic profiles is growing. Recent studies have explored its potential in designing inhibitors for enzymes involved in inflammatory and oncogenic pathways, aligning with the current focus on targeted therapies.

In agrochemical applications, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid has shown promise as a precursor for developing next-generation crop protection agents. The fluorine and difluoromethyl moieties are known to enhance the lipophilicity and binding affinity of agrochemicals, making them more effective against resistant pests and pathogens. This aligns with the global trend toward sustainable agriculture and the need for environmentally friendly solutions. Industry experts are investigating its use in formulating herbicides and fungicides that minimize environmental impact while maximizing efficacy.

The synthesis of 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid typically involves multi-step reactions, including halogenation, cyanation, and carboxylation. Optimizing these processes is a key area of research, as it directly impacts the scalability and cost-effectiveness of production. Advances in catalytic methods and green chemistry principles are being applied to improve yields and reduce waste, addressing the growing emphasis on sustainable manufacturing practices. Companies specializing in fine chemicals are actively exploring these innovations to meet the rising demand for high-purity intermediates.

From a commercial perspective, the market for 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid is expanding, driven by its applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on ensuring consistent quality and regulatory compliance to cater to global clients. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the purity and identity of the compound, ensuring it meets industry standards. This rigorous quality control is essential for maintaining trust and facilitating collaborations across the supply chain.

In conclusion, 2-Cyano-4-(difluoromethyl)-3-fluoropyridine-6-carboxylic acid (CAS No. 1805919-19-0) represents a cutting-edge compound with broad utility in life sciences and material science. Its unique structural attributes, combined with its potential in drug discovery and crop protection, position it as a molecule of significant interest. As research continues to uncover new applications and synthetic routes, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.